Cas no 1214366-89-8 (3,6-Bis(2-fluorophenyl)picolinic acid)

• Product Name: 3,6-Bis(2-fluorophenyl)picolinic acid
• CAS No: 1214366-89-8
• MF: C₁₈H₁₁F₂NO₂
• MW: 311.282251596451
• CID: 4914184
• Update Time: 2025-10-30

3,6-Bis(2-fluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-bis(2-fluorophenyl)picolinic acid
• 3,6-Bis(2-fluorophenyl)picolinic acid

• Inchi： 1S/C18H11F2NO2/c19-14-7-3-1-5-11(14)12-9-10-16(21-17(12)18(22)23)13-6-2-4-8-15(13)20/h1-10H,(H,22,23)
• InChI Key： ZUPFCELMAYFPGS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(C2C=CC=CC=2F)=NC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 420
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3,6-Bis(2-fluorophenyl)picolinic acid

3,6-Bis(2-Fluorophenyl)Picolinic Acid: A Comprehensive Overview

The compound 3,6-Bis(2-fluorophenyl)picolinic acid (CAS No. 1214366-89-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of picolinic acids, which are derivatives of picoline (a pyridine derivative) with carboxylic acid functionality. The presence of two fluorophenyl groups at the 3 and 6 positions of the picolinic acid backbone introduces unique electronic and steric properties, making it a versatile building block for various applications.

Picolinic acids are known for their ability to coordinate with metal ions, a property that has been exploited in the development of metal-organic frameworks (MOFs) and coordination polymers. Recent studies have highlighted the potential of 3,6-Bis(2-fluorophenyl)picolinic acid in forming stable MOFs with high surface area and porosity, which are promising for gas storage and catalytic applications. The fluorine atoms in the phenyl groups enhance the electron-withdrawing effect, further stabilizing metal-ligand interactions.

In the pharmaceutical industry, 3,6-Bis(2-fluorophenyl)picolinic acid has shown potential as a lead compound for drug discovery. Its ability to act as a chelating agent makes it a candidate for targeting metalloenzymes and metalloproteins involved in various diseases. For instance, recent research has explored its role in inhibiting enzymes associated with neurodegenerative disorders such as Alzheimer's disease. The fluorine substituents not only enhance the molecule's bioavailability but also improve its selectivity towards specific biological targets.

The synthesis of 3,6-Bis(2-fluorophenyl)picolinic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent oxidation steps. Researchers have optimized these processes to achieve higher yields and purities. For example, a study published in *Journal of Organic Chemistry* demonstrated a novel route using microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality.

From a materials science perspective, 3,6-Bis(2-fluorophenyl)picolinic acid has been utilized as a ligand in constructing stimuli-responsive materials. Its ability to undergo conformational changes in response to external stimuli such as pH or light has been leveraged to develop sensors and actuators. A recent breakthrough reported in *Nature Materials* showcased its application in creating soft robotics components that can adapt to environmental changes.

In terms of environmental applications, this compound has been investigated for its role in remediation technologies. Its chelating properties make it effective in sequestering heavy metals from contaminated water sources. A study published in *Environmental Science & Technology* highlighted its superior performance compared to traditional chelating agents under varying pH conditions.

Looking ahead, the versatility of 3,6-Bis(2-fluorophenyl)picolinic acid opens up numerous avenues for further research. Its integration into advanced materials such as flexible electronics and energy storage devices is an emerging area of interest. Additionally, exploring its bioavailability and pharmacokinetics could pave the way for novel therapeutic agents.

In conclusion, 3,6-Bis(2-fluorophenyl)picolinic acid (CAS No. 1214366-89-8) is a multifaceted compound with applications spanning multiple disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers across various fields. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in both academic and industrial settings.